Cas no 2228410-34-0 (1-2-(3-ethylthiophen-2-yl)propan-2-ylcyclopropan-1-amine)

• Product Name: 1-2-(3-ethylthiophen-2-yl)propan-2-ylcyclopropan-1-amine
• CAS No: 2228410-34-0
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5800902
• PubChem ID: 165613034
• Update Time: 2025-06-23

1-2-(3-ethylthiophen-2-yl)propan-2-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-ethylthiophen-2-yl)propan-2-ylcyclopropan-1-amine
• 1-[2-(3-ethylthiophen-2-yl)propan-2-yl]cyclopropan-1-amine
• EN300-1731655
• 2228410-34-0

• Inchi： 1S/C12H19NS/c1-4-9-5-8-14-10(9)11(2,3)12(13)6-7-12/h5,8H,4,6-7,13H2,1-3H3
• InChI Key： MOKYLEWORNTENB-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-2-(3-ethylthiophen-2-yl)propan-2-ylcyclopropan-1-amine

Introduction to 1-2-(3-ethylthiophen-2-yl)propan-2-ylcyclopropan-1-amine (CAS No. 2228410-34-0)

1-2-(3-ethylthiophen-2-yl)propan-2-ylcyclopropan-1-amine, with the CAS number 2228410-34-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopropylamines and features a unique structural arrangement that includes a thiophene ring and an ethyl substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-2-(3-ethylthiophen-2-yl)propan-2-ylcyclopropan-1-amine is characterized by a cyclopropane ring attached to an amine group, with a propyl chain linking the cyclopropane ring to a thiophene ring substituted with an ethyl group. This intricate structure provides a foundation for its potential biological activities, including interactions with specific receptors and enzymes in the human body.

Recent studies have explored the pharmacological properties of 1-2-(3-ethylthiophen-2-yl)propan-2-ylcyclopropan-1-amine. One notable area of research is its potential as an analgesic agent. Preliminary in vitro and in vivo experiments have shown that this compound exhibits potent analgesic effects, potentially through its interaction with opioid receptors. This finding is particularly significant given the ongoing need for new pain management options that are effective and have fewer side effects compared to existing drugs.

In addition to its analgesic properties, 1-2-(3-ethylthiophen-2-yl)propan-2-ylcyclopropan-1-amine has also been investigated for its anti-inflammatory activity. Inflammatory diseases, such as arthritis and inflammatory bowel disease, are major health concerns worldwide. Research has indicated that this compound can modulate key inflammatory pathways, suggesting its potential as a therapeutic agent in managing these conditions.

The mechanism of action of 1-2-(3-ethylthiophen-2-yl)propan-2-ylicyclopropanamine is not yet fully understood, but several hypotheses have been proposed. One theory suggests that the compound interacts with G-protein coupled receptors (GPCRs), which play crucial roles in various physiological processes. Another hypothesis involves its ability to modulate ion channels, particularly those involved in pain signaling pathways. These mechanisms are currently under investigation to elucidate the exact pathways through which the compound exerts its effects.

The safety profile of 1-2-(3-Ethylthiophen)-Propanamycin is another critical aspect being studied. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to confirm these findings and ensure its safety in human subjects.

Beyond its therapeutic potential, 1-(3-Ethylthiophen)-Propanamycin has also shown promise as a tool for chemical biology research. Its unique structure and biological activities make it a valuable probe for studying receptor-ligand interactions and signaling pathways. Researchers are using this compound to gain insights into the molecular mechanisms underlying various diseases, which could lead to the development of new therapeutic strategies.

The synthesis of 1-(3-Ethylthiophen)-Propanamycin has been optimized through various synthetic routes, allowing for efficient production on both laboratory and industrial scales. These advancements in synthetic chemistry have facilitated further research and development efforts, enabling scientists to explore a wide range of applications for this compound.

In conclusion, 1-(3-Ethylthiophen)-Propanamycin (CAS No. 2228410)--34--0) represents a promising molecule with diverse potential applications in medicine and chemical biology. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic benefits, positioning it as a valuable asset in the development of novel treatments for various diseases. As more data becomes available from clinical trials and further studies, the full potential of this compound will likely be realized.